molecular formula C18H14N2O B8471762 2-(5-Methyl-3-phenyl-1,2-oxazol-4-yl)-1H-indole CAS No. 80565-57-7

2-(5-Methyl-3-phenyl-1,2-oxazol-4-yl)-1H-indole

Cat. No.: B8471762
CAS No.: 80565-57-7
M. Wt: 274.3 g/mol
InChI Key: FFABMLBQMXLELN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(5-Methyl-3-phenyl-1,2-oxazol-4-yl)-1H-indole is a useful research compound. Its molecular formula is C18H14N2O and its molecular weight is 274.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

80565-57-7

Molecular Formula

C18H14N2O

Molecular Weight

274.3 g/mol

IUPAC Name

4-(1H-indol-2-yl)-5-methyl-3-phenyl-1,2-oxazole

InChI

InChI=1S/C18H14N2O/c1-12-17(16-11-14-9-5-6-10-15(14)19-16)18(20-21-12)13-7-3-2-4-8-13/h2-11,19H,1H3

InChI Key

FFABMLBQMXLELN-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NO1)C2=CC=CC=C2)C3=CC4=CC=CC=C4N3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 1350 grams of polyphosphoric acid at 100° to 110° C., there is added portionwise 89.3 g (0.307 mole) of 1-(5-methyl-3-phenyl-4-isoxazolyl)-1-ethanone phenyl hydrazone, while maintaining the temperature between 105° and 115° C. After addition is complete the mixture is stirred at 100° to 110° C. for 3 hours. The mixture is then poured onto ice and water and the resulting solid is filtered and washed with water. The solid is then dissolved in ether, washed with water, dried and evaporated partially and cooled in ice. The resulting solid is filtered and washed with cold ether to give 2-(5-methyl-3-phenyl-4-isoxazolyl)-indole; m.p. 145° to 146° C.
[Compound]
Name
polyphosphoric acid
Quantity
1350 g
Type
reactant
Reaction Step One
Name
1-(5-methyl-3-phenyl-4-isoxazolyl)-1-ethanone phenyl hydrazone
Quantity
89.3 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.